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Compound of Interest

Compound Name: M-110

Cat. No.: B608784 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential guidance for the safe handling,

operation, and disposal of M-110, also known as α-Methylserotonin maleate salt, a serotonin

receptor agonist utilized in research. Adherence to these procedures is critical for maintaining a

safe laboratory environment.

Personal Protective Equipment and Safety
Precautions
While α-Methylserotonin maleate salt (M-110) is not classified as a hazardous substance

according to the Globally Harmonized System (GHS), standard laboratory safety protocols

should always be observed to minimize exposure and ensure personnel safety.[1][2]

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Hand Protection
Impermeable chemical-

resistant gloves (e.g., Nitrile)

Prevents direct skin contact

with the compound.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from potential

splashes or airborne particles.

Respiratory Protection
NIOSH-approved N95

respirator or equivalent

Recommended when handling

the powder form to avoid

inhalation of dust.[1]

Body Protection Standard laboratory coat
Protects skin and personal

clothing from contamination.

General Hygiene and Safety Measures:

Always wash hands thoroughly with soap and water after handling the substance.[1]

Avoid eating, drinking, or smoking in laboratory areas where chemicals are handled.

Ensure adequate ventilation in the workspace, particularly when working with the powdered

form.

Change any contaminated clothing immediately.[1]

Operational Plan: Handling and Storage
Handling:

M-110 should be handled in a designated area, such as a chemical fume hood, especially

when weighing or preparing solutions, to minimize the risk of dust inhalation.

Avoid generating dust when handling the solid compound.[1]

Storage:

Store M-110 in a tightly sealed container in a cool, dry, and well-ventilated area.
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The recommended storage temperature is -20°C.

Keep away from strong oxidizing agents.

Disposal Plan
As a non-hazardous substance, the disposal of M-110 and its containers should follow

institutional and local guidelines for non-hazardous chemical waste.

Waste Disposal:

Solid Waste: Uncontaminated M-110 powder should be collected in a sealed container and

disposed of through the institution's chemical waste program.[3][4]

Liquid Waste: Aqueous solutions of M-110 may be suitable for drain disposal with copious

amounts of water, provided the concentration is low and it is permitted by local regulations.

[4] It is crucial to consult and obtain approval from your institution's Environmental Health

and Safety (EHS) department before any drain disposal.[1]

Empty Containers: Empty containers should be thoroughly rinsed with a suitable solvent. The

rinsate should be collected and disposed of as chemical waste. Once cleaned, deface the

label and dispose of the container in the regular trash or as directed by your institution.[1][3]

Experimental Protocol: Generalized In Vitro
Serotonin Receptor Agonist Assay
The following is a generalized workflow for an experiment involving M-110 as a serotonin

receptor agonist. This is for informational purposes only and should be adapted to specific

experimental designs.
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Caption: Generalized workflow for an in vitro serotonin receptor agonist assay using M-110.
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Signaling Pathway: M-110 as a 5-HT Receptor
Agonist
M-110 acts as an agonist at serotonin (5-HT) receptors. The specific downstream signaling

cascade depends on the receptor subtype being studied. For example, some 5-HT receptors

are G-protein coupled receptors (GPCRs) that can modulate adenylyl cyclase activity or

phospholipase C activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b608784?utm_src=pdf-custom-synthesis
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://cdn.caymanchem.com/cdn/msds/28542m.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b608784#personal-protective-equipment-for-handling-m-110
https://www.benchchem.com/product/b608784#personal-protective-equipment-for-handling-m-110
https://www.benchchem.com/product/b608784#personal-protective-equipment-for-handling-m-110
https://www.benchchem.com/product/b608784#personal-protective-equipment-for-handling-m-110
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608784?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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